Cas no 898458-19-0 (4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide)

• Product Name: 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide
• CAS No: 898458-19-0
• MF: C₂₅H₂₈N₂O₂
• MW: 388.502026557922
• CID: 5485922
• Update Time: 2025-07-20

4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-furanyl)ethyl]-4-(1,1-dimethylethyl)-
• 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide

• Inchi： 1S/C25H28N2O2/c1-25(2,3)20-12-10-19(11-13-20)24(28)26-17-22(23-9-6-16-29-23)27-15-14-18-7-4-5-8-21(18)27/h4-13,16,22H,14-15,17H2,1-3H3,(H,26,28)
• InChI Key： VEKJLYVUSWSVKQ-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)(=O)C1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide

Research Briefing on 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide (CAS: 898458-19-0)

In recent years, the compound 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide (CAS: 898458-19-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications. The presence of both indole and furan moieties, along with a tert-butyl benzamide group, suggests a versatile scaffold capable of interacting with multiple biological targets. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide has been optimized in several recent studies. Researchers have employed multi-step organic synthesis routes, often starting from commercially available precursors such as 2,3-dihydro-1H-indole and furan-2-carbaldehyde. Key steps include the formation of the ethylbenzamide linkage and the introduction of the tert-butyl group. Recent advancements have focused on improving yield and purity, with some studies reporting yields exceeding 70% under optimized conditions. The compound's structural characterization has been confirmed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its identity and purity for subsequent biological evaluations.

Biological evaluations of 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide have revealed promising activity across various targets. In vitro studies have demonstrated its potential as a modulator of specific protein-protein interactions, particularly those involving indole-binding domains. Additionally, preliminary data suggest activity against certain kinase enzymes, which could position this compound as a lead for developing novel kinase inhibitors. Recent screening efforts have also identified moderate affinity for G-protein coupled receptors (GPCRs), opening avenues for further exploration in neurological and metabolic disorders. These findings highlight the compound's polypharmacological potential, though further structure-activity relationship (SAR) studies are needed to optimize selectivity.

From a drug development perspective, the physicochemical properties of 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide present both opportunities and challenges. The compound exhibits favorable lipophilicity (calculated logP ~3.2) for membrane permeability, but its relatively high molecular weight (MW 376.5 g/mol) may impact bioavailability. Recent pharmacokinetic studies in rodent models have shown moderate plasma exposure following oral administration, with a half-life of approximately 4 hours. These characteristics suggest that while the compound may require structural optimization for drug-like properties, it serves as a valuable starting point for medicinal chemistry campaigns. Several research groups are currently exploring derivatives with improved metabolic stability and target selectivity.

In conclusion, 4-tert-butyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzamide (CAS: 898458-19-0) represents an interesting chemical entity with demonstrated biological activity across multiple target classes. The current research landscape suggests its potential as a versatile scaffold for developing modulators of protein-protein interactions and enzyme inhibitors. Future directions likely include comprehensive SAR studies, target deconvolution efforts, and exploration of therapeutic indications where its polypharmacological profile might offer advantages. As research progresses, this compound may emerge as a valuable tool compound or even a lead structure for specific disease areas.